N-((5-cyclopropylpyridin-3-yl)methyl)-3-(1H-pyrazol-1-yl)benzamide

• IUPAC Name: N-[(5-cyclopropylpyridin-3-yl)methyl]-3-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C19H18N4O/c24-19(16-3-1-4-18(10-16)23-8-2-7-22-23)21-12-14-9-17(13-20-11-14)15-5-6-15/h1-4,7-11,13,15H,5-6,12H2,(H,21,24)
• InChI Key: RFXWOWGKWGOOKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN=CC(=C2)CNC(=O)C3=CC(=CC=C3)N4C=CC=N4
• Molecular Formula: C19H18N4O
• Molecular Weight: 318.4 g/mol

Description

N-((5-cyclopropylpyridin-3-yl)methyl)-3-(1H-pyrazol-1-yl)benzamide, also known as CYM50308, is a small molecule compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Antiviral Applications

A study describes the synthesis of novel benzamide-based 5-aminopyrazoles and their application in combating avian influenza virus (H5N1), highlighting the compound's potential as an antiviral agent. The synthesized compounds demonstrated significant in vitro antiviral activities, suggesting their relevance in research targeting bird flu influenza treatments (Hebishy et al., 2020).

Biological Evaluation and Medicinal Chemistry

Another study focused on the synthesis and biological evaluation of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, exploring their potential biological applications. These compounds were assessed for their inhibitory potential against various enzymes, highlighting their significance in medicinal chemistry for developing new therapeutic agents (Saeed et al., 2015).

Antitumor Agents Synthesis

Research on the synthesis of benzothiazole derivatives, including 2,6-dichloro-N-[2-(cyclopropanecarbonylamino)benzothiazol-6-yl]benzamide, demonstrated potent in vivo inhibitory effects on tumor growth. This study underscores the compound's potential as a foundation for developing antitumor agents (Yoshida et al., 2005).

Antimicrobial Activity

The synthesis of 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine derivatives and their evaluation as antimicrobial agents revealed potent antibacterial and antifungal activities. These findings suggest the compound's utility in the synthesis of agents targeting a range of microbial infections (Raju et al., 2010).

Synthesis of Enaminones with Biological Activities

A study on the synthesis of N-arylpyrazole-containing enaminones and their further reactions to produce substituted pyridine derivatives and bipyrazoles showed potential antitumor and antimicrobial activities. This highlights the broad applicability of such compounds in developing therapeutic agents (Riyadh, 2011).